Decapeptide-4

Specification

• Molecular Formula: C53H88N16O16
• Molecular Weight: 1301.8

Introduction

Chemical Structure and Properties

Decapeptide-4, as the name suggests, is a peptide consisting of ten amino acids. It is known by the trade name CG-IDP2, originally developed through Caregen's research. This biomimetic peptide is designed to imitate the structure of IGF-1 (Insulin-like Growth Factor 1), a crucial growth factor for maintaining skin health.

The physicochemical properties of Decapeptide-4 have been thoroughly characterized:

Property	Specification
INCI name	Decapeptide-4
Appearance	White or off-white powder (pure form)
Solubility	Soluble in water
Recommended concentration	0.01–0.1%
Product appearance in solution	Clear transparent liquid
Purity	≥97.0%

For quality control purposes, commercial Decapeptide-4 preparations are tested against the following specifications:

Test Parameter	Specification
Decapeptide-4 Content (HPLC)	950-1050ppm
Total Aerobic Count	100CFU/ml Max
Total Moulds Count	10CFU/ml Max
Pathogenic Bacteria	Negative

Mechanism of Action

Decapeptide-4 exerts its biological effects through multiple pathways that contribute to skin regeneration and maintenance:

Collagen and Elastin Synthesis

The primary mechanism of Decapeptide-4 involves stimulating collagen and elastin production, which are crucial structural proteins for maintaining skin integrity and elasticity. As the body ages, natural production of these proteins declines, leading to sagging skin and wrinkles. Decapeptide-4 helps reverse this process by enhancing dermal integrity.

Keratinocyte Proliferation

Decapeptide-4 induces the synthesis of cytokeratin-15, which is essential for keratinocyte proliferation. This increased keratinocyte activity supports epidermal regeneration and repair, contributing to healthier skin appearance.

Deep Penetration Capability

A significant advantage of Decapeptide-4 is its ability to penetrate deeply into the dermis. In transdermal tests, it demonstrated exceptional penetration depth, allowing it to work more efficiently than many other active ingredients. When formulated within liposomes, its penetration and efficacy are further enhanced.

Cell Migration and Wound Healing

Research indicates that Decapeptide-4 accelerates wound healing processes through stimulation of cell proliferation and migration. This is particularly important for effective tissue repair and explains its therapeutic potential in treating various skin conditions.

Applications in Dermatology and Cosmetics

Vitiligo Treatment

One of the most significant clinical applications of decapeptide has been in vitiligo treatment. A comprehensive real-world study documented impressive results:

• The study included 65 patients (24 males and 41 females) with an average age of 30.83 years

• Segmental vitiligo was present in 52.31% of cases, with the face being the most commonly affected site

• 33 patients received decapeptide as monotherapy, while 32 received decapeptide alongside adjuvant therapy

• Treatment duration averaged five months with follow-ups at approximately 45 days, two months, and five months

The efficacy results showed progressive improvement:

Response Level	First Follow-up	Second Follow-up	Final Follow-up
Marked (>75% re-pigmentation)	Not reported	12% (8 patients)	71% (46 patients)
Moderate (50-75% re-pigmentation)	40% (26 patients)	68% (44 patients)	18% (12 patients)
Mild (<50% re-pigmentation)	45% (29 patients)	15% (10 patients)	6% (4 patients)
No response	Not reported	Not reported	5% (3 patients)

Complete re-pigmentation (Grade 7) was achieved in 6% of patients by the final visit, demonstrating the therapeutic efficacy of decapeptide in vitiligo treatment.

Wound Healing Applications

Clinical studies have shown that patients treated with topical formulations containing decapeptide showed improved wound closure rates compared to those receiving standard care. The peptide's action on fibroblasts enhances collagen deposition at wound sites, facilitating faster healing.

Hair Growth Stimulation

Decapeptide-4 has demonstrated potential in promoting hair follicle health. Its ability to induce keratinocyte proliferation makes it valuable in hair growth products, where it stimulates the division and differentiation of hair papilla stem cells.

Formulation and Usage Guidelines

Synergistic Combinations

Decapeptide-4 demonstrates enhanced efficacy when combined with other active ingredients:

• Hyaluronic acid: Provides additional hydration and volume

• Vitamin C: Adds antioxidant protection and enhances collagen synthesis

• Niacinamide: Improves barrier function and reduces inflammation

• Other peptides: Creates comprehensive anti-aging effects through different mechanisms

Comparative Advantages Over Other Peptides

While various peptides have been developed for cosmetic and dermatological applications, Decapeptide-4 offers several distinct advantages:

• Multifunctionality: Unlike some peptides that target only one aspect of skin aging, Decapeptide-4 addresses multiple factors including collagen synthesis, elastin production, and keratinocyte proliferation.

• Penetration Capability: Superior transdermal penetration allows for deeper action within the dermis, enhancing efficacy compared to peptides that act primarily on the epidermis.

• Clinical Applications: Beyond cosmetic benefits, Decapeptide-4 has demonstrated clinical efficacy in treating specific skin conditions like vitiligo, expanding its utility beyond typical cosmeceutical applications.

• Liposomal Delivery: When formulated within liposomes, Decapeptide-4 achieves enhanced stability and dermal delivery, optimizing its bioavailability and effectiveness.

Current Research and Future Perspectives

Research on Decapeptide-4 continues to expand, with several promising directions:

Expanded Clinical Applications

Current research suggests potential applications beyond established uses in vitiligo and anti-aging, particularly in other hypopigmentation disorders and inflammatory skin conditions.

Advanced Delivery Systems

Development of next-generation delivery systems aims to further enhance peptide penetration and targeted action, potentially including:

• Nanoparticle formulations

• Advanced liposomal systems

• Transdermal microneedle delivery

Combination Therapy Protocols

Research into optimal combination protocols with other active ingredients and treatment modalities (such as light therapy for vitiligo) represents an active area of investigation to maximize therapeutic outcomes.